Cas no 128014-67-5 (4-Thiazolecarboxylic acid, 2-(acetylamino)-5-bromo-, ethyl ester)

• Product Name: 4-Thiazolecarboxylic acid, 2-(acetylamino)-5-bromo-, ethyl ester
• CAS No: 128014-67-5
• MF: C₈H₉BrN₂O₃S
• MW: 293.137659788132
• CID: 2769473
• PubChem ID: 10424457
• Update Time: 2025-04-21

4-Thiazolecarboxylic acid, 2-(acetylamino)-5-bromo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• DTXSID80439738
• SCHEMBL6887350
• BCQWLNQTNRKPFQ-UHFFFAOYSA-N
• 4-Thiazolecarboxylic acid, 2-(acetylamino)-5-bromo-, ethyl ester
• 128014-67-5
• ethyl 2-acetamido-5-bromothiazole-4-carboxylate
• DTXCID10390560
• ethyl 2-acetylamino-5-bromothiazole-4-carboxylate

• Inchi： 1S/C8H9BrN2O3S/c1-3-14-7(13)5-6(9)15-8(11-5)10-4(2)12/h3H2,1-2H3,(H,10,11,12)
• InChI Key： BCQWLNQTNRKPFQ-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=O)OCC)N=C(NC(C)=O)S1

Computed Properties

• Exact Mass: 291.95173Da
• Monoisotopic Mass: 291.95173Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 96.5Ų